Cas no 2172050-46-1 (1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoyl-3-hydroxyazetidine-3-carboxylic acid)
1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoyl-3-hydroxyazetidine-3-carboxylic acid
- 2172050-46-1
- 1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]-3-hydroxyazetidine-3-carboxylic acid
- EN300-1542536
-
- Inchi: 1S/C27H32N2O6/c30-24(29-17-27(34,18-29)25(31)32)14-4-2-1-3-9-15-28-26(33)35-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,23,34H,1-4,9,14-18H2,(H,28,33)(H,31,32)
- InChI Key: IFAHGLNTGLDRHB-UHFFFAOYSA-N
- SMILES: OC1(C(=O)O)CN(C(CCCCCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 730
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 116Ų
1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoyl-3-hydroxyazetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1542536-0.05g |
1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]-3-hydroxyazetidine-3-carboxylic acid |
2172050-46-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1542536-0.1g |
1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]-3-hydroxyazetidine-3-carboxylic acid |
2172050-46-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1542536-0.25g |
1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]-3-hydroxyazetidine-3-carboxylic acid |
2172050-46-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1542536-0.5g |
1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]-3-hydroxyazetidine-3-carboxylic acid |
2172050-46-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1542536-1.0g |
1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]-3-hydroxyazetidine-3-carboxylic acid |
2172050-46-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1542536-2.5g |
1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]-3-hydroxyazetidine-3-carboxylic acid |
2172050-46-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1542536-5.0g |
1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]-3-hydroxyazetidine-3-carboxylic acid |
2172050-46-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1542536-10.0g |
1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]-3-hydroxyazetidine-3-carboxylic acid |
2172050-46-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1542536-50mg |
1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]-3-hydroxyazetidine-3-carboxylic acid |
2172050-46-1 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1542536-100mg |
1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]-3-hydroxyazetidine-3-carboxylic acid |
2172050-46-1 | 100mg |
$2963.0 | 2023-09-25 |
1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoyl-3-hydroxyazetidine-3-carboxylic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoyl-3-hydroxyazetidine-3-carboxylic acid
Introduction to 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoyl-3-hydroxyazetidine-3-carboxylic Acid (CAS No. 2172050-46-1)
1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoyl-3-hydroxyazetidine-3-carboxylic acid, identified by its CAS number 2172050-46-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an octanoyl side chain, and a hydroxyazetidine core. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and molecular research.
The structure of 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoyl-3-hydroxyazetidine-3-carboxylic acid is meticulously designed to facilitate its role as a building block in the synthesis of more complex pharmaceutical agents. The Fmoc group, a common protective group in peptide chemistry, ensures stability during synthetic processes while allowing for controlled deprotection steps. This feature is particularly advantageous in the context of peptide drug development, where precise control over the formation and protection of amide bonds is crucial.
The octanoyl side chain contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation. Additionally, the hydroxyazetidine core introduces flexibility and reactivity, enabling further chemical modifications that can tailor the compound's biological activity. These structural attributes make 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoyl-3-hydroxyazetidine-3-carboxylic acid a versatile intermediate in the synthesis of novel therapeutic agents.
In recent years, there has been growing interest in the development of peptidomimetics—molecules that mimic the structure and function of peptides but with improved stability and pharmacokinetic properties. The compound 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoyl-3-hydroxyazetidine-3-carboxylic acid fits well within this emerging field. Its ability to serve as a precursor for peptidomimetic scaffolds has been explored in several cutting-edge research studies aimed at addressing challenges in drug design, such as poor bioavailability and rapid degradation.
One notable application of this compound is in the synthesis of protease inhibitors, which are essential for treating various diseases, including cancer and infectious disorders. Proteases play a pivotal role in many biological pathways, and inhibiting their activity can lead to significant therapeutic benefits. The unique structural features of 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoyl-3-hydroxyazetidine-3-carboxylic acid make it an ideal candidate for designing molecules that can selectively target specific proteases without affecting other enzymes.
The Fmoc group not only facilitates peptide synthesis but also allows for the introduction of site-specific modifications. This capability is particularly valuable in the context of covalent inhibitors, where precise targeting of protease active sites is essential for efficacy. Research has demonstrated that derivatives of this compound can be engineered to form covalent bonds with specific proteases, leading to prolonged inhibition and improved therapeutic outcomes.
Another area where this compound has shown promise is in the development of vaccines and immunomodulatory agents. The hydroxyazetidine core can be modified to elicit an immune response without triggering off-target effects. This property makes it an attractive candidate for designing vaccines against infectious diseases and even for cancer immunotherapy. Recent studies have highlighted its potential in generating antibodies that can recognize and neutralize pathogenic agents.
The octanoyl side chain also contributes to the compound's ability to interact with biological targets through hydrophobic interactions. This feature is particularly important in drug design, as many therapeutic agents rely on hydrophobic binding to achieve their desired effects. By incorporating this moiety into drug candidates, researchers can enhance binding affinity and improve drug delivery systems.
In conclusion, 1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172050-46) represents a significant advancement in pharmaceutical chemistry. Its multifaceted structural features make it a valuable tool for synthesizing peptidomimetics, protease inhibitors, vaccines, and other therapeutic agents. The ongoing research into this compound underscores its potential to address some of the most pressing challenges in modern medicine. As our understanding of its properties continues to grow, so too will its applications in drug discovery and biomedicine.
2172050-46-1 (1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoyl-3-hydroxyazetidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)